![molecular formula C16H22BrN3O4 B6244852 tert-butyl 4-[5-bromo-2-(methoxycarbonyl)pyridin-3-yl]piperazine-1-carboxylate CAS No. 2408974-86-5](/img/no-structure.png)
tert-butyl 4-[5-bromo-2-(methoxycarbonyl)pyridin-3-yl]piperazine-1-carboxylate
Description
“tert-butyl 4-[5-bromo-2-(methoxycarbonyl)pyridin-3-yl]piperazine-1-carboxylate” is a chemical compound with the CAS Number: 2408974-86-5 . It has a molecular weight of 400.27 . The compound is typically stored at room temperature and is available in powder form .
Molecular Structure Analysis
The Inchi Code for this compound is 1S/C16H22BrN3O4/c1-16(2,3)24-15(22)20-7-5-19(6-8-20)12-9-11(17)10-18-13(12)14(21)23-4/h9-10H,5-8H2,1-4H3 . This code provides a standard way to encode the compound’s molecular structure.Physical And Chemical Properties Analysis
This compound has a molecular weight of 400.27 . It is typically stored at room temperature and is available in powder form .Safety and Hazards
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 4-[5-bromo-2-(methoxycarbonyl)pyridin-3-yl]piperazine-1-carboxylate involves the reaction of 5-bromo-2-(methoxycarbonyl)pyridine-3-amine with tert-butyl 4-(piperazin-1-yl)butanoate in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with tert-butyl chloroformate to form the final product.", "Starting Materials": [ "5-bromo-2-(methoxycarbonyl)pyridine-3-amine", "tert-butyl 4-(piperazin-1-yl)butanoate", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "tert-butyl chloroformate" ], "Reaction": [ "Step 1: Dissolve 5-bromo-2-(methoxycarbonyl)pyridine-3-amine (1.0 equiv) and tert-butyl 4-(piperazin-1-yl)butanoate (1.2 equiv) in dry dichloromethane (DCM).", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) (1.2 equiv) and 4-dimethylaminopyridine (DMAP) (0.1 equiv) to the reaction mixture and stir at room temperature for 24 hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate in dry dichloromethane (DCM) and add tert-butyl chloroformate (1.2 equiv) dropwise while stirring at room temperature.", "Step 5: Stir the reaction mixture at room temperature for 24 hours and then quench with saturated aqueous sodium bicarbonate solution.", "Step 6: Extract the organic layer with dichloromethane (DCM) and dry over anhydrous sodium sulfate.", "Step 7: Concentrate the organic layer under reduced pressure and purify the crude product by column chromatography to obtain tert-butyl 4-[5-bromo-2-(methoxycarbonyl)pyridin-3-yl]piperazine-1-carboxylate as a white solid." ] } | |
| 2408974-86-5 | |
Molecular Formula |
C16H22BrN3O4 |
Molecular Weight |
400.3 |
Purity |
95 |
Origin of Product |
United States |
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